1-{2-[5-(3-thienyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-pyrrolidinone

• IUPAC Name: 1-[2-(5-thiophen-3-yl-1,2,4-oxadiazol-3-yl)ethyl]pyrrolidin-2-one
• InChI: InChI=1S/C12H13N3O2S/c16-11-2-1-5-15(11)6-3-10-13-12(17-14-10)9-4-7-18-8-9/h4,7-8H,1-3,5-6H2
• InChI Key: KYRKRTWKCWKXMV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)CCC2=NOC(=N2)C3=CSC=C3
• Molecular Formula: C12H13N3O2S
• Molecular Weight: 263.32 g/mol

Description

1-{2-[5-(3-thienyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-pyrrolidinone, also known as TPOP, is a chemical compound that has gained significant attention in scientific research due to its unique structure and potential applications. TPOP has been studied for its ability to act as a catalyst in various chemical reactions, as well as its potential use in the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 1-{2-[5-(3-thienyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-pyrrolidinone is not fully understood, but it is believed to act as a Lewis acid catalyst, facilitating the formation of chemical bonds and promoting reaction rates. Its unique structure allows for precise control over reaction conditions and selectivity, making it a valuable tool in chemical synthesis.
Biochemical and Physiological Effects:
While 1-{2-[5-(3-thienyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-pyrrolidinone has not been extensively studied for its biochemical and physiological effects, some research has suggested that it may have potential therapeutic benefits. For example, studies have shown that 1-{2-[5-(3-thienyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-pyrrolidinone can inhibit the growth of cancer cells and reduce inflammation in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-{2-[5-(3-thienyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-pyrrolidinone in lab experiments is its high catalytic activity and selectivity, allowing for precise control over reaction conditions. However, its synthesis can be challenging and requires specialized equipment and expertise. Additionally, 1-{2-[5-(3-thienyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-pyrrolidinone is sensitive to air and moisture, which can limit its stability and longevity.

Future Directions

There are many potential future directions for research on 1-{2-[5-(3-thienyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-pyrrolidinone. Some possible areas of study include its use as a catalyst in the synthesis of new materials and drugs, its potential therapeutic applications in cancer and neurological disorders, and its potential use in renewable energy production. Further research is needed to fully understand the mechanisms of action and potential applications of this unique compound.

Synthesis Methods

1-{2-[5-(3-thienyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-pyrrolidinone can be synthesized through a variety of methods, including reaction between 2-(3-thienyl)acetic acid and 1,2,4-oxadiazole-3-carboxylic acid followed by dehydration and cyclization. Other methods involve the use of different reagents and solvents, with varying yields and purity.

Scientific Research Applications

1-{2-[5-(3-thienyl)-1,2,4-oxadiazol-3-yl]ethyl}-2-pyrrolidinone has been extensively studied for its catalytic properties in various chemical reactions, including the synthesis of organic compounds and polymers. It has also been investigated for its potential use in the development of new drugs and therapies, particularly in the treatment of cancer and neurological disorders.